Cas no 863001-21-2 (6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• CAS No: 863001-21-2
• MF: C₁₇H₁₆BrN₃S
• MW: 374.298041343689
• CID: 6318857
• PubChem ID: 7086370
• Update Time: 2025-08-05

6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• 6-bromo-2-(4-phenylpiperazin-1-yl)benzo[d]thiazole
• HMS2709N19
• SMR000323244
• 863001-21-2
• NCGC00165343-01
• AB00612113-02
• MLS000684736
• CHEMBL1557231
• F0647-0180
• AKOS024591242

• Inchi： 1S/C17H16BrN3S/c18-13-6-7-15-16(12-13)22-17(19-15)21-10-8-20(9-11-21)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key： WFVWWRNDJBUIPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 373.02483g/mol
• Monoisotopic Mass: 373.02483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

6-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole (CAS No. 863001-21-2): A Comprehensive Overview

The compound 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole (CAS No. 863001-21-2) is a benzothiazole derivative with significant potential in pharmaceutical and chemical research. This molecule combines a benzothiazole core with a phenylpiperazine moiety, making it an interesting subject for drug discovery and material science applications. Its unique structure has attracted attention in the development of novel therapeutic agents, particularly in neurological and psychiatric research.

Chemically, 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole features a bromine atom at the 6-position of the benzothiazole ring, which enhances its reactivity and potential for further functionalization. The phenylpiperazine group at the 2-position contributes to its biological activity, as this structural motif is commonly found in compounds with CNS (Central Nervous System) activity. Researchers have shown particular interest in this compound's potential as a dopamine receptor modulator or serotonin receptor ligand, though its exact pharmacological profile requires further investigation.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives due to their diverse biological activities. The 6-bromo-2-(4-phenylpiperazin-1-yl) substitution pattern makes this compound particularly valuable for structure-activity relationship studies. Many researchers are investigating similar compounds for potential applications in treating neurological disorders, which aligns with current healthcare trends focusing on mental health and neurodegenerative diseases.

The synthesis of 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole typically involves multi-step organic reactions, starting from appropriate benzothiazole precursors. The bromination at the 6-position can be achieved through electrophilic aromatic substitution, while the introduction of the phenylpiperazine group usually occurs via nucleophilic aromatic substitution or transition metal-catalyzed coupling reactions. These synthetic approaches are frequently searched topics in chemical databases, reflecting the compound's importance in medicinal chemistry research.

From a commercial perspective, CAS 863001-21-2 serves as a valuable building block in drug discovery programs. Pharmaceutical companies and research institutions often seek such specialized intermediates for their high-throughput screening libraries. The compound's molecular weight of 359.27 g/mol and moderate lipophilicity make it suitable for various drug development applications, particularly in CNS-targeted therapies that require blood-brain barrier penetration.

Recent advances in computational chemistry have enabled better prediction of 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole's properties and potential binding modes with biological targets. Molecular docking studies suggest possible interactions with various neurotransmitter receptors, which explains the growing number of patent applications mentioning similar structures. This aligns with current trends in AI-assisted drug discovery, where such compounds are frequently used as test cases for new predictive algorithms.

The stability and storage conditions of 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole are important considerations for researchers. While specific stability data may vary, compounds of this class generally require protection from light and moisture, stored at room temperature or below. These practical aspects are common search queries among laboratory technicians and research scientists working with similar compounds.

Analytical characterization of CAS 863001-21-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's distinct spectral features make it identifiable in complex mixtures, which is valuable for metabolic studies or formulation development. These analytical aspects are particularly relevant given the current emphasis on quality control in pharmaceutical development and regulatory compliance.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes to benzothiazole derivatives like 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole. This reflects broader industry trends toward environmentally friendly synthesis methods and reduced waste generation. Such developments are closely followed by the pharmaceutical and fine chemical industries, making this aspect of the compound particularly noteworthy in contemporary chemical literature.

The future research directions for 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole may include exploration of its potential in combination therapies or as a scaffold for developing radiopharmaceuticals. The bromine atom offers possibilities for further functionalization or isotopic labeling, which could be valuable in imaging applications. These potential applications align with current interests in theranostics (combined therapy and diagnostics) and personalized medicine approaches.

From a regulatory perspective, while 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole is primarily used in research settings, its status may vary by jurisdiction. Researchers should consult appropriate safety data sheets and regulatory guidelines when working with this compound. This practical consideration is frequently searched by laboratory personnel and compliance officers in research institutions.

In summary, 6-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole (CAS No. 863001-21-2) represents an important compound in contemporary medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery, particularly in neurological and psychiatric applications. As research continues to uncover new applications for benzothiazole derivatives, this compound will likely remain an important subject of scientific investigation and pharmaceutical development.